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Compound of Interest

Compound Name:

(2,5-

Dimethoxybenzylidene)propanedin

itrile

CAS No.: 2972-75-0

Cat. No.: B3025324

Get Quote

Compound Identity

IUPAC Name: 2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile[1]

CAS Number: 2972-75-0[1]

Formula: C₁₂H₁₀N₂O₂[1]

Molecular Weight: 214.22 g/mol [1][2]

Key Hazard Class: Organic Nitrile / Benzylidene Derivative (Potential Lachrymator & Irritant)

Executive Safety Assessment
The Core Hazard: (2,5-Dimethoxybenzylidene)propanedinitrile belongs to the benzylidene

malononitrile class.[1][3] While often used as fluorescent probes or synthetic intermediates, this

structural class includes potent lachrymators (tear gases, e.g., CS gas).
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Mechanism of Toxicity:

Electrophilic Attack: The exocyclic double bond is highly electrophilic (a "Michael acceptor"),

allowing it to alkylate thiol groups in biological enzymes, causing severe irritation to mucous

membranes, eyes, and skin.

Hydrolytic Instability: In the presence of moisture or bases, the compound hydrolyzes to

release malononitrile (a precursor to cyanide metabolism) and 2,5-dimethoxybenzaldehyde.

Immediate Directive: Treat this compound as a severe irritant and toxic by ingestion/inhalation.

All disposal must prevent environmental release and minimize operator exposure to dust or

aerosols.

Disposal Protocol: Step-by-Step
Primary Rule:Incineration is the only acceptable final disposal method. Chemical deactivation is

recommended only for surface decontamination or spill cleanup, not for bulk chemical disposal.

A. Solid Waste (Pure Compound)
Containerization: Place the solid material in a high-density polyethylene (HDPE) or glass

screw-top container.

Why? Avoid low-density plastics that may be permeable to organic nitriles over time.

Labeling: Label clearly as:

"Hazardous Waste: Toxic Organic Solid. Contains Nitriles. (2,5-

Dimethoxybenzylidene)propanedinitrile."[1]

Segregation: Do not mix with strong acids (risk of HCN evolution) or strong oxidizers.
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Hand-off: Transfer to your facility's EHS (Environmental Health & Safety) team for high-

temperature incineration equipped with a scrubber (to manage nitrogen oxides).

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Solvent Compatibility: Ensure the carrier solvent is compatible with the waste stream (e.g.,

non-halogenated vs. halogenated).

pH Check: Maintain the waste solution at pH 6–8.

Critical: Acidic conditions can promote the release of hydrogen cyanide (HCN) if hydrolysis

has occurred. Basic conditions promote rapid hydrolysis (see Section 3), which may be

desirable for deactivation but changes the chemical composition of the waste.

Storage: Store in a dedicated "Organic Nitrile Waste" carboy.

C. Contaminated Glassware & Sharps
Triple Rinse: Rinse glassware 3x with acetone or ethanol.

Rinsate Disposal: Collect all rinsates into the Liquid Waste stream (Topic B). Do not pour

rinsates down the sink.

Decontamination: After rinsing, soak glassware in a 10% Sodium Carbonate (Na₂CO₃)

solution for 1 hour to hydrolyze trace residues before final washing.

Spill Management & Chemical Deactivation
Scenario: You have spilled the solid powder or a concentrated solution on the benchtop.

The Deactivation Logic: Simple water washing is insufficient. You must chemically break the

electrophilic double bond via alkaline hydrolysis. This converts the lachrymatory agent into two

smaller, more manageable fragments: the aldehyde and the nitrile salt.

Decontamination Solution (The "Decon Mix"):

Ethanol (70%): Solubilizes the organic compound.

Sodium Hydroxide (1M) or Sodium Carbonate (5%): Catalyzes the hydrolysis.
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Protocol:

Isolate: Evacuate the immediate area if dust is airborne. Don full PPE (N95/P100 respirator,

butyl rubber gloves, goggles).

Cover: Cover the spill with a paper towel soaked in the Decon Mix.

Wait: Allow 15–30 minutes contact time. The solution may change color (often yellow/orange

to colorless or pale) as the conjugation breaks.

Clean: Wipe up the residue.

Final Wash: Clean the surface with water and detergent.

Waste: Dispose of all cleanup materials as Hazardous Chemical Waste (do not throw in

regular trash; the hydrolysis product malononitrile is still toxic).

Mechanistic Visualization: Hydrolysis Pathway
The following diagram illustrates why moisture/base sensitivity is a critical factor in both storage

and disposal. The "Push-Pull" system breaks down into toxic sub-components.

(2,5-Dimethoxybenzylidene)
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 Hydrolysis
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(Toxic / Cyanide Precursor)

+ H₂O / OH⁻

(Alkaline Conditions)

Click to download full resolution via product page

Caption: Under alkaline conditions (spill decontamination), the central double bond is cleaved,

destroying the lachrymatory property but releasing toxic malononitrile.

Summary of Physicochemical Data
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Property Value Operational Implication

Physical State Solid (Crystalline Powder)
Risk of dust inhalation; use

fume hood.

Solubility
Low in water; Soluble in

DMSO, Ethanol, DCM

Use organic solvents for

rinsing glassware.

Reactivity
Electrophilic Alkene (Michael

Acceptor)

Reacts with biological thiols

(skin/eye damage).

Stability Moisture Sensitive
Keep containers tightly sealed;

store with desiccant.

Flash Point >110°C (Estimated)
Combustible, but not highly

flammable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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